Cas no 76571-71-6 (4-(10,13-dimethylspiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-yl)pentan-1-ol)
76571-71-6 structure
Product Name:4-(10,13-dimethylspiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-yl)pentan-1-ol
CAS No:76571-71-6
MF:C26H44O3
MW:404.625768661499
CID:982755
PubChem ID:287614
Update Time:2025-04-20
4-(10,13-dimethylspiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-yl)pentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(10,13-dimethylspiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-yl)pentan-1-ol
- 4-(10,13-dimethylhexadecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolan]-17-yl)pentan-1-ol
- AC1L67RS
- AC1Q704A
- AG-K-42260
- AGN-PC-0D8K5E
- AR-1F5558
- CTK5E3116
- NSC147674
- NSC-147674
- DTXSID30301976
- 76571-71-6
-
- Inchi: 1S/C26H44O3/c1-18(5-4-14-27)21-8-9-22-20-7-6-19-17-26(28-15-16-29-26)13-12-24(19,2)23(20)10-11-25(21,22)3/h18-23,27H,4-17H2,1-3H3
- InChI Key: YNOCFRCGIDPVGW-UHFFFAOYSA-N
- SMILES: O1CCOC21CCC1(C)C(C2)CCC2C1CCC1(C)C(C(C)CCCO)CCC12
Computed Properties
- Exact Mass: 404.32922
- Monoisotopic Mass: 404.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
- LogP: 5.79700
4-(10,13-dimethylspiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-yl)pentan-1-ol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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